Cas no 2227871-66-9 (rac-(3R,4S)-4-(2-ethylbutyl)pyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(2-ethylbutyl)pyrrolidin-3-ol
• CAS No: 2227871-66-9
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6415429
• PubChem ID: 165602512
• Update Time: 2025-06-08

rac-(3R,4S)-4-(2-ethylbutyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(2-ethylbutyl)pyrrolidin-3-ol
• EN300-1623863
• 2227871-66-9

• Inchi： 1S/C10H21NO/c1-3-8(4-2)5-9-6-11-7-10(9)12/h8-12H,3-7H2,1-2H3/t9-,10-/m1/s1
• InChI Key： MGIPNGUHXFXPPF-NXEZZACHSA-N
• SMILES： O[C@@H]1CNC[C@H]1CC(CC)CC

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Additional information on rac-(3R,4S)-4-(2-ethylbutyl)pyrrolidin-3-ol

Introduction to rac-(3R,4S)-4-(2-ethylbutyl)pyrrolidin-3-ol (CAS No. 2227871-66-9)

rac-(3R,4S)-4-(2-ethylbutyl)pyrrolidin-3-ol (CAS No. 2227871-66-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine, with a unique substitution pattern that imparts specific chemical and biological properties. The compound's structure includes a 2-ethylbutyl group attached to the pyrrolidine ring at the 4-position and a hydroxyl group at the 3-position, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chiral nature of rac-(3R,4S)-4-(2-ethylbutyl)pyrrolidin-3-ol is particularly noteworthy. Chirality plays a crucial role in the biological activity and pharmacological properties of many compounds. The presence of chiral centers can lead to enantiomers with distinct biological effects, making the separation and identification of enantiomers essential in drug development. In this context, rac-(3R,4S)-4-(2-ethylbutyl)pyrrolidin-3-ol serves as an important starting material for the synthesis of enantiopure compounds, which can be further functionalized to produce drugs with enhanced efficacy and reduced side effects.

Recent research has highlighted the potential applications of pyrrolidine derivatives in various therapeutic areas. For instance, studies have shown that certain pyrrolidine-based compounds exhibit potent anti-inflammatory and analgesic properties. These findings suggest that rac-(3R,4S)-4-(2-ethylbutyl)pyrrolidin-3-ol could be a valuable precursor in the development of new drugs targeting inflammatory diseases and pain management. Additionally, the compound's structural flexibility allows for the introduction of diverse functional groups, enabling the exploration of a wide range of biological activities.

In the realm of medicinal chemistry, rac-(3R,4S)-4-(2-ethylbutyl)pyrrolidin-3-ol has been utilized as a building block for the synthesis of complex molecules with potential therapeutic applications. The compound's ability to undergo various chemical transformations, such as alkylation, acylation, and oxidation, makes it a versatile intermediate in synthetic routes. For example, researchers have employed this compound to synthesize novel inhibitors of enzymes involved in neurodegenerative diseases, demonstrating its utility in drug discovery efforts.

The pharmacological profile of rac-(3R,4S)-4-(2-ethylbutyl)pyrrolidin-3-ol has also been investigated in preclinical studies. Preliminary data indicate that this compound exhibits low toxicity and good metabolic stability, which are desirable properties for drug candidates. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in central nervous system (CNS) disorders. These findings underscore the importance of continued research into the biological activities and mechanisms of action of this compound.

In addition to its role in drug development, rac-(3R,4S)-4-(2-ethylbutyl)pyrrolidin-3-ol has been explored for its use in materials science and analytical chemistry. The compound's unique structure and chemical properties make it suitable for applications such as liquid crystals and chiral catalysts. In analytical chemistry, it has been used as a chiral selector in chromatographic separations, enabling the efficient resolution of enantiomers.

The synthesis of rac-(3R,4S)-4-(2-ethylbutyl)pyrrolidin-3-ol typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include ring-opening reactions of aziridines or azetidines followed by functional group manipulations. Advances in catalytic methods have also facilitated more efficient and environmentally friendly syntheses of this compound.

In conclusion, rac-(3R,4S)-4-(2-ethylbutyl)pyrrolidin-3-ol (CAS No. 2227871-66-9) is a versatile and promising compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and analytical chemistry. Its unique structural features and chiral nature make it an important intermediate in the synthesis of bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern scientific endeavors.